Cas no 88940-61-8 (5-Hexyn-1-ol, 6-(3-quinolinyl)-)

• Product Name: 5-Hexyn-1-ol, 6-(3-quinolinyl)-
• CAS No: 88940-61-8
• MF: C₁₅H₁₅NO
• MW: 225.285703897476
• CID: 619125
• PubChem ID: 13557549
• Update Time: 2025-04-19

5-Hexyn-1-ol, 6-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Hexyn-1-ol, 6-(3-quinolinyl)-
• 6-quinolin-3-ylhex-5-yn-1-ol
• 88940-61-8
• CNCHCMOANXTVPQ-UHFFFAOYSA-N
• DTXSID30543814
• SCHEMBL3059701
• 6-(3-quinolinyl)-5-hexyn-1-ol
• 6-Quinolin-3-yl-hex-5-yn-1-ol
• 6-(QUINOLIN-3-YL)HEX-5-YN-1-OL

• Inchi： 1S/C15H15NO/c17-10-6-2-1-3-7-13-11-14-8-4-5-9-15(14)16-12-13/h4-5,8-9,11-12,17H,1-2,6,10H2
• InChI Key： CNCHCMOANXTVPQ-UHFFFAOYSA-N
• SMILES： OCCCCC#CC1=CN=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 225.115364102g/mol
• Monoisotopic Mass: 225.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų